Cas no 1804638-49-0 (3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804638-49-0
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4832668
• Update Time: 2025-05-25

3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-2-4-5(3-14)13-7(15)1-6(4)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： AGPAYLYLKBOQNA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=O)NC(C=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde: A Comprehensive Overview

3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1804638-49-0, is a versatile intermediate in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential applications in drug development. The presence of both aldehyde and chloromethyl functional groups, combined with a pyridine core substituted with hydroxyl and trifluoromethoxy groups, makes it a valuable building block for synthesizing complex molecules.

The compound's structure is highly functionalized, which allows for diverse chemical transformations. The aldehyde group at the 2-position of the pyridine ring can participate in condensation reactions, forming Schiff bases or other heterocyclic compounds. Meanwhile, the chloromethyl group at the 3-position offers opportunities for nucleophilic substitution reactions, enabling the introduction of various substituents. The hydroxyl group at the 6-position and the trifluoromethoxy group at the 4-position further enhance its reactivity and influence its electronic properties.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored as a precursor in the synthesis of small-molecule inhibitors for various diseases. For instance, its structural motif is reminiscent of natural products known to exhibit biological activity. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the scaffold of 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, scientists have synthesized derivatives that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies, demonstrating efficacy in models of breast cancer and leukemia.

The trifluoromethoxy group in the molecule is particularly noteworthy, as it can significantly influence the electronic properties and metabolic stability of drug candidates. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. In the context of 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, this substituent may contribute to improved solubility and bioavailability of derived compounds.

The hydroxyl group at the 6-position also plays a critical role in modulating the reactivity and properties of the compound. Hydroxyl-containing heterocycles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. By strategically modifying this group, researchers can fine-tune the pharmacological properties of their synthetic targets. For example, etherification or esterification of the hydroxyl group could lead to more stable derivatives with enhanced pharmacokinetic profiles.

Recent advances in computational chemistry have further facilitated the exploration of 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde as a drug development scaffold. Molecular modeling techniques have been employed to predict binding interactions between this compound and target proteins. These studies have provided valuable insights into optimizing molecular structure for improved binding affinity and selectivity. Additionally, virtual screening methods have been used to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde itself presents interesting challenges due to its multiple functional groups. However, modern synthetic methodologies have made significant strides in facilitating access to such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of the desired pyridine core structure. Furthermore, protecting group strategies have been employed to selectively activate different functional groups during synthesis.

In conclusion, 3-(Chloromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS no: 1804638-49-0) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at developing next-generation drugs.